Cas no 88320-47-2 (1H-Pyrazole-4-carboxylic acid, 5-(acetylamino)-1-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-(acetylamino)-1-methyl-, ethyl ester
• CAS No: 88320-47-2
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 637398
• PubChem ID: 13414480
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 5-(acetylamino)-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-(acetylamino)-1-methyl-, ethyl ester
• ethyl 5-acetamido-1-methylpyrazole-4-carboxylate
• DTXSID80540070
• 88320-47-2
• Ethyl 5-acetamido-1-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C9H13N3O3/c1-4-15-9(14)7-5-10-12(3)8(7)11-6(2)13/h5H,4H2,1-3H3,(H,11,13)
• InChI Key： VQKFPKWDLZZAPP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C)C=1NC(C)=O)=O

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.2Ų